Germanium disulfide

• IUPAC Name: bis(sulfanylidene)germane
• InChI: InChI=1S/GeS2/c2-1-3
• InChI Key: YIZVROFXIVWAAZ-UHFFFAOYSA-N
• Canonical SMILES: S=[Ge]=S
• Molecular Formula: GeS2
• DSSTOX Substance ID: DTXSID2065177
• Molecular Weight: 136.8 g/mol
• CAS RN: 12025-34-2

Description

Germanium disulfide (GeS2) is an inorganic compound with the formula GeS2. It is a white high-melting crystalline solid. The compound is a 3-dimensional polymer, in contrast to silicon disulfide, which is a one-dimensional polymer.

Synthesis Analysis

Germanium disulfide is produced by treating a solution of germanium tetrachloride in a concentrated hydrochloric acid solution with hydrogen sulfide. It precipitates as a white solid.

Molecular Structure Analysis

The GeS2 molecule contains a total of 2 bonds. There are 2 non-H bonds, 2 multiple bonds, and 2 double bonds. Every germanium atom is tetrahedrally linked to four sulfur atoms, with an interatomic distance of 2.19Å. The unit cell contains 24 molecules and has dimensions: a=11.66Å, b=22.34Å, c=6.86Å.

Chemical Reactions Analysis

Germanium disulfide does not dissolve in aqueous acid, which facilitated its isolation. It is insoluble in water, but it dissolves in aqueous solutions of sodium sulfide owing to the formation of thiogermanates: GeS2 + Na2S → Na2GeS3.

Physical And Chemical Properties Analysis

Germanium disulfide has a molar mass of 136.75 g·mol−1. It appears as white, translucent crystals. It has a density of 2.94 g cm−3. Its melting point is 840 °C and boiling point is 1,530 °C. It is soluble in liquid ammonia but has a solubility of only 0.45 g/100 mL in water.

Scientific Research Applications

Semiconductor and Photo Optic Applications

. Its properties make it suitable for use in various electronic devices.

Nonlinear Optics

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Solar Cells and Light Emitting Diodes (LEDs)

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Solid Electrolytes

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Extraction from Secondary Resources

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Safety and Hazards

Germanium disulfide should be handled with care. Avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Use personal protective equipment and ensure adequate ventilation. It is also suspected of damaging fertility or the unborn child and may cause damage to organs (Kidney) through prolonged or repeated exposure if swallowed.

Mechanism of Action

Target of Action

Germanium disulfide (GeS2) is an inorganic compound that forms a 3-dimensional polymer It’s known that the compound interacts with various elements and compounds during its formation and dissolution .

Mode of Action

It is known that GeS2 is produced by treating a solution of germanium tetrachloride in a concentrated hydrochloric acid solution with hydrogen sulfide . It precipitates as a white solid and is insoluble in water. It dissolves in aqueous solutions of sodium sulfide owing to the formation of thiogermanates .

Biochemical Pathways

It’s worth noting that disulfide bonds play a crucial role in the folding and structural stabilization of many important extracellular peptide and protein molecules, including hormones, enzymes, growth factors, toxins, and immunoglobulins .

Pharmacokinetics

It’s known that ges2 is insoluble in water but soluble in liquid ammonia . This solubility characteristic may influence its bioavailability.

Result of Action

It’s known that ges2 forms a 3-dimensional polymer, in contrast to silicon disulfide, which is a one-dimensional polymer . The Ge-S distance in the compound is 2.19 Å .

Action Environment

The action of GeS2 can be influenced by environmental factors. For instance, its solubility can be affected by the presence of certain substances. It’s insoluble in water but dissolves in aqueous solutions of sodium sulfide . Furthermore, GeS2 is found in natural environments, specifically in fumaroles of some burning coal-mining waste heaps .

Q & A

Q1: What is the molecular formula and weight of germanium disulfide?

A1: The molecular formula of germanium disulfide is GeS2. Its molecular weight is 136.75 g/mol.

Q2: What are the different polymorphs of GeS2?

A2: Germanium disulfide exists in three main forms: an amorphous form (a-GeS₂), a layered crystalline form (2d-GeS₂), and a quartz-like crystalline form (3d-GeS₂) []. The layered 2d-GeS₂ is a promising candidate for UV-polarized photodetection due to its wide band gap and anisotropic properties [].

Q3: How does pressure affect the structure of GeS2 glass?

A3: Under high pressure, GeS₂ glass undergoes a gradual transition from a low-density amorphous state to a metallic high-density amorphous state. This change involves alterations in the local coordination of both germanium (Ge) and sulfur (S) atoms [].

Q4: How does the synthesis temperature influence the structure of GeS2 glass?

A4: Higher synthesis temperatures for GeS₂ glass lead to increased bond angle disorder and the formation of stronger Ge-S bonds within the tetrahedral structure. Varying the thermal history within the vitrification temperature range also significantly impacts the structural network [].

Q5: What is the role of chemical disorder in the glass formation of GeS2?

A5: Chemical disorder in molten GeS₂ influences its glass-forming ability. Germanium-rich local environments are crucial for glass formation at high cooling rates. A slight deviation from stoichiometry to GeS_2.01 can significantly reduce the required cooling rate [, ].

Q6: What unique optical properties make GeS2 suitable for specific applications?

A6: GeS₂ exhibits polarization-sensitive photodetection in the UV region due to its wide band gap (>3 eV) and significant in-plane anisotropy []. This makes it suitable for UV-polarized photodetection applications in fields like aerospace and space communications [].

Q7: How does pressure affect the optical properties of different GeS2 forms?

A7: Hydrostatic pressure causes a redshift in the optical bandgap of all three GeS₂ forms, with the effect being most pronounced in a-GeS₂. The infrared refractive index increases significantly with pressure for both a-GeS₂ and 2d-GeS₂, implying a substantial pressure-induced decrease in the average band gap. In contrast, 3d-GeS₂ shows a smaller refractive index change [].

Q8: What insights do density functional molecular dynamics simulations provide about the electronic structure of amorphous GeS2?

A8: Simulations reveal a strong agreement between the computed electronic density of states and experimental XPS measurements. Analysis of the partial EDOS and inverse participation ratio, along with electronic contour plots, helps elucidate the nature of covalent bonds and charge transfer mechanisms within the amorphous structure [].

Q9: How is GeS2 used in second harmonic generation applications?

A9: Chalcogenide glasses based on germanium disulfide exhibit high second-order susceptibilities upon thermal poling. This property makes them suitable for second harmonic generation applications. For instance, the Ge₂₅Sb₁₀S₆₅ glass composition, after optimization of the poling treatment, has shown a second-order coefficient χ(2) of up to 8 pm V^–1 [].

Q10: How do the properties of GeS2 facilitate its use in phase-change materials?

A10: Bulk glassy GeTe₂, structurally similar to GeS₂, has shown potential as a precursor for next-generation phase-change materials. The discovery of this tetrahedral GeX₂ family member opens up new avenues for exploring novel chalcogenide-based phase-change materials [].

Q11: Can you elaborate on the role of GeS2 in fast ion transport within glasses?

A11: Studies on sodium and silver vitreous sulfides suggest that isolated sulfur (S_iso), surrounded only by mobile cations, plays a crucial role in facilitating fast ion transport. The S_iso/S_tot ratio serves as a reliable indicator of ionic conductivity, highlighting the significance of interconnected pathways involving S_iso for enhanced ion diffusion in glassy electrolytes [].

Q12: What are some promising areas for future research on germanium disulfide?

A12: Future research can explore:

• Optimizing GeS₂-based materials for high-performance, self-powered UV photodetection, particularly for large-area applications [].
• Further investigating the potential of GeS₂ and related compounds as solid electrolytes for high-capacity solid-state batteries, focusing on strategies to enhance ionic conductivity [].
• Developing scalable methods for the controlled synthesis of GeS₂ nanostructures with tailored properties for applications in optoelectronics and energy storage [].